3(2H)-Pyridazinone, 6-chloro-5-methoxy-
Overview
Description
The compound “3-amino-6-chloro-5-methoxy-pyridine-2-carboxylic acid” is a structurally similar compound to the one you mentioned .
Synthesis Analysis
The total synthesis of a related compound, “Sch 53825”, was achieved in 12 steps from 5-hydroxy-1-tetralone in 16% overall yield through N-benzyl cinchoninium chloride-catalyzed asymmetric epoxidation and a Mitsunobu reaction as the key steps .
Molecular Structure Analysis
The molecular structure of “3-amino-6-chloro-5-methoxy-pyridine-2-carboxylic acid” is represented by the InChI code 1S/C7H7ClN2O3/c1-13-4-2-3 (9)5 (7 (11)12)10-6 (4)8/h2H,9H2,1H3, (H,11,12) .
Chemical Reactions Analysis
The chemical reactions involving similar compounds are complex and involve multiple steps. For instance, the synthesis of “Sch 53825” involved N-benzyl cinchoninium chloride-catalyzed asymmetric epoxidation and a Mitsunobu reaction .
Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary. For example, “2-Chloro-3-methoxypyridine” has a melting point of 90-92°C, and it is insoluble in water .
Scientific Research Applications
Analgesic and Anti-inflammatory Applications
Pyridazinone derivatives have been studied for their analgesic and anti-inflammatory properties. They are known to inhibit calcium ion influx, which is essential for platelet aggregation and inflammation response. This mechanism suggests potential applications in treating conditions that involve inflammation and pain .
Cardiotonic Activity
Some pyridazinone derivatives exhibit cardiotonic activity, which can enhance the contractility of the heart muscle. This suggests a potential application in developing treatments for heart-related conditions, such as improving cardiac output in patients with heart failure .
Regulation of Gene Transcription
There is research indicating that certain pyridazinone compounds can regulate gene transcription by acting as thyroid hormone receptor β agonists. This application is particularly relevant in the context of non-alcoholic steatohepatitis (NASH), a liver disease .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-chloro-4-methoxy-1H-pyridazin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2O2/c1-10-3-2-4(9)7-8-5(3)6/h2H,1H3,(H,7,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYTFUYWXLRXRAZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=O)NN=C1Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30356229 |
Source
|
| Record name | 3(2H)-Pyridazinone, 6-chloro-5-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30356229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3(2H)-Pyridazinone, 6-chloro-5-methoxy- | |
CAS RN |
114333-03-8 |
Source
|
| Record name | 3(2H)-Pyridazinone, 6-chloro-5-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30356229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-chloro-5-methoxy-2,3-dihydropyridazin-3-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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